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Compound of Interest

Compound Name: Ethanethiol

Cat. No.: B150549

For Researchers, Scientists, and Drug Development Professionals

Ethanethiol (also known as ethyl mercaptan) is a highly volatile and flammable organosulfur
compound with a characteristic and potent pungent odor.[1][2] While a valuable reagent in
various chemical syntheses, its hazardous properties necessitate strict adherence to safety
protocols to mitigate risks in a laboratory or industrial setting. This guide provides an in-depth
overview of the safety and handling precautions for ethanethiol, tailored for professionals in
research and drug development.

Chemical and Physical Properties

Ethanethiol is a colorless liquid with a strong, disagreeable odor often compared to garlic or
skunk.[1][3][4] Its high volatility and low flash point make it a significant fire hazard.[1][3]
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Property Value References
Molecular Formula C2H6S [51[6]
Molecular Weight 62.13 g/mol [11[7]
Appearance Colorless liquid [11[31[5]
Odor Strong, pungent, skunk-like [11[3114]
Boiling Point 35 °C (95 °F) (21051071
Melting Point -148 °C (-234.4 °F) [51[7]

Flash Point -45 °C (-49 °F) [5][8]

Vapor Pressure

440 mmHg @ 20 °C

[5]19]

Vapor Density

2.14 (Air = 1.0)

[5107]

Specific Gravity

0.839 @ 20 °C

[°]

Solubility in Water

0.68 g/100 mL at 20°C

[1](7]

Lower Explosive Limit (LEL)

2.8%

[8][°]

Upper Explosive Limit (UEL)

18.2%

[8](9]

Autoignition Temperature

298 °C (568.4 °F)

[8]

Toxicological Properties and Occupational
Exposure Limits

Ethanethiol is harmful if inhaled or swallowed and can cause irritation to the eyes, skin, and
respiratory tract.[7][8] High concentrations can lead to central nervous system depression, with
symptoms including dizziness, headache, nausea, and unconsciousness.[7] Chronic exposure
may result in damage to the lungs, kidneys, and liver.[9]

Occupational Exposure Limits

To minimize the risk of adverse health effects, various regulatory agencies have established
occupational exposure limits for ethanethiol.
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Organization Limit References
OSHA (PEL) 10 ppm (Ceiling) [8][10]
ACGIH (TLV) 0.5 ppm (TWA) [7]

NIOSH (REL) 0.5 ppm (Ceiling) [5][10]

IDLH 500 ppm [5][10]

PEL: Permissible Exposure Limit TLV: Threshold Limit Value TWA: Time-Weighted Average
REL: Recommended Exposure Limit IDLH: Immediately Dangerous to Life or Health

Hazard Identification and Safety Precautions

The primary hazards associated with ethanethiol are its extreme flammability and toxicity. The
following diagram illustrates the relationship between these hazards and the necessary safety

precautions.
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Caption: Hazard-Precaution Relationship for Ethanethiol.

Experimental Protocols for Safe Handling

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pim-resources.coleparmer.com/sds/93067.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://www.inchem.org/documents/icsc/icsc/eics0470.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22585~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:58:37~~Ethanethiol~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22585~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:58:37~~Ethanethiol~~
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/product/b150549?utm_src=pdf-body-img
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Adherence to detailed experimental protocols is crucial for the safe handling of ethanethiol.

Engineering Controls

Ventilation: All work with ethanethiol must be conducted in a properly functioning chemical
fume hood to maintain airborne concentrations below exposure limits.[8][11] The ventilation
system should be explosion-proof.[8]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[8][10]

Personal Protective Equipment (PPE)

Eye Protection: Chemical splash goggles are mandatory.[8]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile or Butyl rubber) and
a lab coat or chemical-resistant apron.[11]

Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-approved
respirator with an organic vapor cartridge is required.[8][10] For high concentrations, a self-
contained breathing apparatus (SCBA) may be necessary.[10][11]

Handling and Storage Procedures

Grounding and Bonding: To prevent static discharge, all containers and equipment used for
transferring ethanethiol must be grounded and bonded.[11][12]

Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and
hot surfaces. Use only non-sparking tools.[5][11]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7][8][12] The
storage area should be designated for flammable liquids and be separate from strong
oxidizing agents, strong acids, and strong bases.[7] Containers may develop pressure and
should be cooled before opening.[8]

Spill and Leak Procedures

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/93067.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyethanethiol.pdf
https://pim-resources.coleparmer.com/sds/93067.pdf
https://pim-resources.coleparmer.com/sds/93067.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://pim-resources.coleparmer.com/sds/93067.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyethanethiol.pdf
https://pim-resources.coleparmer.com/sds/93067.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0894.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyethanethiol.pdf
https://www.benchchem.com/product/b150549?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyethanethiol.pdf
https://www.fishersci.com/store/msds?partNumber=AA22585&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA22585~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2000:58:37~~Ethanethiol~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Ethoxyethanethiol.pdf
https://www.inchem.org/documents/icsc/icsc/eics0470.htm
https://pim-resources.coleparmer.com/sds/93067.pdf
https://www.fishersci.com/store/msds?partNumber=AA22585&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.inchem.org/documents/icsc/icsc/eics0470.htm
https://pim-resources.coleparmer.com/sds/93067.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Small Spills: In a fume hood, absorb the spill with an inert material like vermiculite or sand.[8]
Collect the absorbent material in a sealed container for hazardous waste disposal.

o Large Spills: Evacuate the area immediately.[9] Remove all ignition sources.[8] Use a vapor-
suppressing foam to reduce vapors.[8][13] Contain the spill and prevent entry into
waterways.[13]

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[5][8] Water may be ineffective in extinguishing the fire but can be used to cool fire-
exposed containers.[5][8]

» Firefighter Protection: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[5][9]

First Aid Measures

« Inhalation: Remove the individual to fresh air.[5][8] If breathing is difficult, administer oxygen.
[8] Seek immediate medical attention.[5][8]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[5][8] Seek medical attention if irritation persists.[5][9]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][8] Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting.[7] If the person is conscious, give 2-4 cupfuls of milk or
water.[8] Seek immediate medical attention.[8]

Disposal Considerations

All ethanethiol waste, including contaminated absorbent materials and empty containers, must
be disposed of as hazardous waste in accordance with all applicable federal, state, and local
regulations.[5][11] Do not allow it to enter the sewer system.[7]

Conclusion
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Ethanethiol is a valuable chemical reagent, but its inherent hazards demand a comprehensive
understanding and implementation of rigorous safety protocols. By adhering to the guidelines
outlined in this technical guide, researchers, scientists, and drug development professionals
can minimize the risks associated with its use and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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